Cas no 1260807-83-7 (1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile
• CAS No: 1260807-83-7
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 5878704
• PubChem ID: 55265159
• Update Time: 2025-05-19

1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile
• 1260807-83-7
• AKOS006308315
• EN300-1865812

• Inchi： 1S/C13H15N/c1-9-6-11(3)12(7-10(9)2)13(8-14)4-5-13/h6-7H,4-5H2,1-3H3
• InChI Key： CAGBLTXTRIISNX-UHFFFAOYSA-N
• SMILES： N#CC1(C2C=C(C)C(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.8Ų

Additional information on 1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile

Introduction to 1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1260807-83-7)

1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile, identified by the chemical formula CAS No. 1260807-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cyclopropanecarbonitriles, which are known for their unique structural properties and potential biological activities. The presence of a cyclopropane ring fused with a trimethylphenyl group and a cyano substituent makes this molecule of particular interest for its synthetic utility and pharmacological implications.

The trimethylphenyl group in the molecular structure contributes to the compound's lipophilicity and stability, while the cyano group introduces a polar region that can interact with biological targets. Such structural features are often exploited in drug design to enhance binding affinity and selectivity. In recent years, there has been a growing interest in cyclopropanecarbonitriles due to their role as key intermediates in the synthesis of various bioactive molecules. The compound's versatility makes it a valuable building block for exploring new therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for developing novel anti-inflammatory drugs. Additionally, its structural motif is reminiscent of several known pharmacophores, which further underscores its significance in medicinal chemistry.

The synthesis of 1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group is typically achieved through cyanation reactions, which can be performed using various reagents such as copper(I) cyanide or potassium cyanide under controlled conditions. The trimethylphenyl group is often introduced via Friedel-Crafts alkylation or other aromatic substitution reactions. These synthetic strategies highlight the compound's importance as a synthetic intermediate in organic chemistry.

In the realm of drug discovery, the exploration of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of 1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile, including the cyclopropane ring, trimethylphenyl moiety, and cyano substituent, make it an attractive candidate for further investigation. Researchers are currently investigating its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases.

The physicochemical properties of this compound, such as its solubility and stability, also play a critical role in its pharmaceutical applications. The presence of the cyano group enhances its solubility in polar solvents, while the bulky trimethylphenyl group contributes to its hydrophobicity. These properties are essential for formulating drug candidates that can be effectively delivered to target tissues. Additionally, studies on its metabolic stability have provided insights into potential degradation pathways, which are crucial for assessing its bioavailability and duration of action.

From a regulatory perspective, the synthesis and handling of 1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile must adhere to stringent safety guidelines to ensure worker protection and environmental compliance. While this compound is not classified as a hazardous material under current regulations, proper laboratory practices must be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) and ensuring adequate ventilation during synthetic procedures.

The future prospects of this compound are promising, with ongoing research focusing on expanding its chemical space through functionalization and derivatization. By modifying different parts of its structure, scientists aim to uncover new biological activities that could lead to breakthroughs in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits.

In conclusion,1-(2,4,5-trimethylphenyl)cyclopropane-1-carbonitrile (CAS No. 1260807-83-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological applications. Its role as a synthetic intermediate and its potential as a lead compound for drug discovery underscore its importance in modern medicinal research. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a pivotal role in shaping the future of therapeutic innovation.